Cas no 58282-50-1 (5-Acetyloxyethyl-2-hydroxypheny Ethanone)

• Product Name: 5-Acetyloxyethyl-2-hydroxypheny Ethanone
• CAS No: 58282-50-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1060424
• PubChem ID: 12769806
• Update Time: 2025-07-15

5-Acetyloxyethyl-2-hydroxypheny Ethanone Chemical and Physical Properties

Names and Identifiers

• 5-Acetyloxyethyl-2-hydroxypheny Ethanone
• 5-ACETYLOXYETHYL-2-HYDROXYPHENY ETHANONE,YELLOW OIL
• 2-(3-Acetyl-4-hydroxyphenyl)ethyl acetate
• 1-[5-[2-(Acetyloxy)ethyl]-2-hydroxyphenyl]-ethanone
• SCHEMBL11556451
• 5-Acetyloxyethyl-2-hydroxyphenyl ethanone
• DB-253324
• 58282-50-1
• DTXSID40509426
• DCGRLMABSSGAPH-UHFFFAOYSA-N

• Inchi： 1S/C12H14O4/c1-8(13)11-7-10(3-4-12(11)15)5-6-16-9(2)14/h3-4,7,15H,5-6H2,1-2H3
• InChI Key： DCGRLMABSSGAPH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC1C=CC(=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 1.70040

Additional information on 5-Acetyloxyethyl-2-hydroxypheny Ethanone

Introduction to 5-Acetyloxyethyl-2-hydroxypheny Ethanone (CAS No. 58282-50-1)

5-Acetyloxyethyl-2-hydroxypheny Ethanone, also known by its CAS number 58282-50-1, is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an acetyloxyethyl group and a hydroxyphenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 5-Acetyloxyethyl-2-hydroxypheny Ethanone is C₁₃H₁₆O₄. Its molecular weight is 240.26 g/mol, and it exhibits a melting point of 65-67°C. The compound is typically available as a white crystalline solid and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for a wide range of laboratory and industrial applications.

In the realm of pharmaceutical research, 5-Acetyloxyethyl-2-hydroxypheny Ethanone has garnered attention due to its potential as a precursor in the synthesis of anti-inflammatory and analgesic drugs. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, which could be beneficial in the treatment of conditions such as arthritis and other inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of derivatives synthesized from 5-Acetyloxyethyl-2-hydroxypheny Ethanone demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Beyond its pharmaceutical applications, 5-Acetyloxyethyl-2-hydroxypheny Ethanone has also been explored for its potential in materials science. Its unique molecular structure makes it an attractive candidate for the development of functional materials with specific properties. For example, researchers at the University of California, Berkeley, have investigated the use of this compound as a building block for self-assembling supramolecular structures. These structures have potential applications in areas such as drug delivery systems and nanotechnology.

The synthesis of 5-Acetyloxyethyl-2-hydroxypheny Ethanone can be achieved through several well-established methods. One common approach involves the reaction of 2-hydroxyacetophenone with acetic anhydride in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production. Another synthetic route involves the esterification of 2-hydroxyacetophenone with acetyl chloride followed by the addition of ethylene oxide to form the desired product.

The safety and handling of 5-Acetyloxyethyl-2-hydroxypheny Ethanone are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 5-Acetyloxyethyl-2-hydroxypheny Ethanone (CAS No. 58282-50-1) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an important intermediate in the development of new bioactive molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.